Cas no 2228223-17-2 ((3-Methyl-4-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (3-Methyl-4-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2228223-17-2
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD31718475
• CID: 5466248
• PubChem ID: 137964711
• Update Time: 2023-08-28

(3-Methyl-4-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4-nitrophenyl)methanesulfonyl fluoride
• Z3271510013
• Benzenemethanesulfonyl fluoride, 3-methyl-4-nitro-

• MDL： MFCD31718475
• Inchi： 1S/C8H8FNO4S/c1-6-4-7(5-15(9,13)14)2-3-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： CTXAUWZVQQUSAE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C)C=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707 g/mol
• Monoisotopic Mass: 233.01580707 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3
• Molecular Weight: 233.22